Cas no 2228796-81-2 (3-(4-methyloxan-4-yl)propanal)
3-(4-methyloxan-4-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methyloxan-4-yl)propanal
- 2228796-81-2
- EN300-1777628
-
- Inchi: 1S/C9H16O2/c1-9(3-2-6-10)4-7-11-8-5-9/h6H,2-5,7-8H2,1H3
- InChI Key: PASQPGVXUUUTPH-UHFFFAOYSA-N
- SMILES: O1CCC(C)(CCC=O)CC1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
3-(4-methyloxan-4-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777628-0.05g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-0.1g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-0.25g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-0.5g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-1.0g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1777628-2.5g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-5.0g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-1777628-10.0g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-1777628-1g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1777628-5g |
3-(4-methyloxan-4-yl)propanal |
2228796-81-2 | 5g |
$4557.0 | 2023-09-20 |
3-(4-methyloxan-4-yl)propanal Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 3-(4-methyloxan-4-yl)propanal
Introduction to 3-(4-methyloxan-4-yl)propanal (CAS No: 2228796-81-2)
3-(4-methyloxan-4-yl)propanal, identified by the Chemical Abstracts Service Number (CAS No) 2228796-81-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by an aldehyde functional group attached to a propyl chain, with a unique oxane ring substitution at the fourth position. The presence of the 4-methyloxan-4-yl moiety introduces a distinctive structural feature that influences its chemical reactivity and potential biological applications.
The structure of 3-(4-methyloxan-4-yl)propanal is of particular interest due to its potential role as an intermediate in synthetic chemistry. The oxane ring, a five-membered ether-like structure, provides stability while the methyl group enhances lipophilicity, making it a candidate for various biochemical interactions. This compound’s relevance extends to drug discovery, where such structural motifs are often explored for their pharmacophoric properties.
In recent years, there has been growing interest in the development of novel compounds with oxygen-containing heterocycles, as these structures are frequently found in bioactive natural products and synthetic drugs. The 4-methyloxan-4-yl substituent in 3-(4-methyloxan-4-yl)propanal aligns with this trend, offering a platform for further functionalization and exploration. Researchers have been investigating its utility in synthesizing more complex molecules that could exhibit therapeutic effects.
One of the most compelling aspects of 3-(4-methyloxan-4-yl)propanal is its potential application in medicinal chemistry. The aldehyde group (-CHO) is a versatile functional handle that can participate in various chemical reactions, including condensation reactions with amino compounds to form Schiff bases, or oxidation to yield carboxylic acids. These transformations are crucial in the synthesis of peptidomimetics and other biologically relevant molecules.
The chemical properties of 3-(4-methyloxan-4-yl)propanal make it an attractive candidate for further investigation. Its solubility profile, reactivity, and stability under different conditions are key factors that researchers consider when evaluating its potential applications. Preliminary studies suggest that this compound exhibits moderate solubility in organic solvents commonly used in pharmaceutical synthesis, which facilitates its handling and purification.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-methyloxan-4-yl)propanal for biological activity. Molecular modeling techniques have been employed to predict how this molecule might interact with biological targets such as enzymes or receptors. These simulations provide valuable insights into its potential pharmacological effects, guiding experimental design and optimization efforts.
In the context of drug development, the synthetic pathways to 3-(4-methyloxan-4-yl)propanal are also of great importance. Efficient and scalable synthetic routes are essential for producing sufficient quantities of the compound for both research and commercial purposes. Researchers have explored various synthetic strategies, including multi-step organic transformations that introduce the desired functional groups while maintaining structural integrity.
The biological activity of 3-(4-methyloxan-4-yl)propanal has not yet been fully characterized, but initial studies suggest that it may possess properties relevant to pharmaceutical applications. For instance, its structural similarity to known bioactive compounds makes it a promising candidate for further investigation in areas such as anti-inflammatory or antimicrobial therapy. Additional experimental work is needed to confirm these hypotheses and explore new possibilities.
As research continues to evolve, the role of specialized compounds like 3-(4-methyloxan-4-yl)propanal is likely to expand. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will enhance the likelihood of identifying novel therapeutic applications for this molecule. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential.
The future directions for studying 3-(4-methyloxan-4-yl)propanal include exploring its derivatives and analogs to identify more potent or selective bioactive entities. Additionally, understanding its mechanism of action at a molecular level will be essential for optimizing its therapeutic use. By combining experimental approaches with computational modeling, researchers can accelerate the discovery process and bring new treatments to fruition.
In conclusion,3-(4-methyloxan-4-yl)propanal (CAS No: 2228796-81-2) represents a fascinating compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable building block for developing new drugs and biochemical tools. As scientific understanding progresses, this molecule is poised to play an increasingly important role in advancing medical science.
2228796-81-2 (3-(4-methyloxan-4-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)